Cas no 1597238-56-6 (5-chloro-1-benzofuran-2-sulfonamide)

• Product Name: 5-chloro-1-benzofuran-2-sulfonamide
• CAS No: 1597238-56-6
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• MDL: MFCD32852288
• CID: 5245958
• PubChem ID: 114733061
• Update Time: 2025-10-21

5-chloro-1-benzofuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-benzofuran-2-sulfonamide

• MDL： MFCD32852288
• Inchi： 1S/C8H6ClNO3S/c9-6-1-2-7-5(3-6)4-8(13-7)14(10,11)12/h1-4H,(H2,10,11,12)
• InChI Key： DRLIRRGXJQTTGP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2C=C1S(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-chloro-1-benzofuran-2-sulfonamide

Recent Advances in the Study of 5-Chloro-1-benzofuran-2-sulfonamide (CAS: 1597238-56-6)

The compound 5-chloro-1-benzofuran-2-sulfonamide (CAS: 1597238-56-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic sulfonamide derivative is being explored for its unique pharmacological properties, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential as a lead compound for further development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 5-chloro-1-benzofuran-2-sulfonamide against carbonic anhydrase isoforms, revealing selective inhibition profiles that could be exploited for the treatment of glaucoma and certain cancers. The research team employed X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, providing valuable insights for structure-activity relationship optimization. These findings suggest that subtle modifications to the benzofuran core could enhance both potency and selectivity.

In parallel research, scientists have explored the antimicrobial potential of 5-chloro-1-benzofuran-2-sulfonamide. A recent publication in Bioorganic Chemistry demonstrated its efficacy against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) comparable to some clinically used antibiotics. Molecular docking studies suggest that the compound interferes with bacterial folate metabolism, though further in vivo validation is required to confirm this mechanism and assess potential toxicity.

The synthetic accessibility of 5-chloro-1-benzofuran-2-sulfonamide has also been a focus of recent investigations. A 2024 patent application describes an improved synthetic route that increases yield while reducing environmental impact through greener solvent systems. This advancement could facilitate larger-scale production for preclinical studies and potential commercialization. The patent also discloses several novel derivatives with enhanced pharmacokinetic properties.

Emerging research presented at the 2024 American Chemical Society National Meeting suggests potential applications of 5-chloro-1-benzofuran-2-sulfonamide in neurodegenerative diseases. Preliminary in vitro data indicate neuroprotective effects in models of oxidative stress, possibly mediated through modulation of mitochondrial function. While these findings are promising, researchers caution that extensive animal studies are needed to validate these effects in more complex biological systems.

As the scientific community continues to explore the multifaceted potential of 5-chloro-1-benzofuran-2-sulfonamide, several challenges remain. These include optimizing its drug-like properties, understanding potential off-target effects, and developing suitable formulations for various therapeutic applications. Nevertheless, the compound's diverse biological activities and relatively simple chemical structure make it an attractive scaffold for further medicinal chemistry exploration and drug development efforts.